Cas no 39801-32-6 (N-(propylthio)phthalimide)

N-(propylthio)phthalimide structure
N-(propylthio)phthalimide structure
Product Name:N-(propylthio)phthalimide
CAS No:39801-32-6
MF:C11H11NO2S
MW:221.275541543961
CID:1081127
PubChem ID:38348
Update Time:2025-04-20

N-(propylthio)phthalimide Chemical and Physical Properties

Names and Identifiers

    • N-(propylthio)phthalimide
    • 2-(Propylsulfanyl)-1H-isoindole-1,3(2H)-dione
    • 2-(3-mercaptopropyl)isoindoline-1,3-dione
    • 3-benzothiazol-3-yl-propane-1-thiol
    • 3-BENZOTHIAZOLINEPROPANETHIOL
    • 3-phthalimidopropanethiol
    • 3-phthalimidopropyl thiol
    • AG-E-73894
    • CTK4F4143
    • KB-180874
    • N-(3-Mercaptopropyl)benzothiazolin
    • N-(3-Mercapto-propyl)-phthalimid
    • N-(3-mercaptopropyl)phthalimide
    • N-(3-mercapto-propyl)-phthalimide
    • phthalimidopropylthiol
    • N-(n-propylthio)phthalimide
    • 2-(Propylthio)isoindoline-1,3-dione
    • Inchi: 1S/C11H11NO2S/c1-2-7-15-12-10(13)8-5-3-4-6-9(8)11(12)14/h3-6H,2,7H2,1H3
    • InChI Key: AZFZZWPVIHWVOE-UHFFFAOYSA-N
    • SMILES: S(CCC)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 221.05113
  • Monoisotopic Mass: 221.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 62.7Ų

Experimental Properties

  • PSA: 37.38
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